Cas no 70263-69-3 (1-(2,4-dinitrophenyl)-3-phenylurea)

1-(2,4-dinitrophenyl)-3-phenylurea structure
70263-69-3 structure
Product name:1-(2,4-dinitrophenyl)-3-phenylurea
CAS No:70263-69-3
MF:C13H10N4O5
MW:302.2423
CID:974897
PubChem ID:99180

1-(2,4-dinitrophenyl)-3-phenylurea Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-dinitrophenyl)-3-phenylurea
    • AC1L40PR
    • AC1Q5MRS
    • BRN 2170002
    • KST-1B8124
    • N-(2,4-Dinitro-phenyl)-N'-phenyl-harnstoff
    • N-(2,4-dinitro-phenyl)-N'-phenyl-urea
    • N-(2,4-Dinitrophenyl)-N'-phenylurea
    • NSC191885
    • Urea, 1-(2,4-dinitrophenyl)-3-phenyl-
    • NSC-191885
    • 70263-69-3
    • Urea,4-dinitrophenyl)-3-phenyl-
    • 3-12-00-01691 (Beilstein Handbook Reference)
    • NSC 191885
    • Urea,4-dinitrophenyl)-N'-phenyl-
    • DTXSID10220499
    • Inchi: InChI=1S/C13H10N4O5/c18-13(14-9-4-2-1-3-5-9)15-11-7-6-10(16(19)20)8-12(11)17(21)22/h1-8H,(H2,14,15,18)
    • InChI Key: XNOHEJHNJFDRPM-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)NC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 302.0652
  • Monoisotopic Mass: 302.06511943g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 133Ų

Experimental Properties

  • PSA: 127.41

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